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Introduction
Vibriosis, caused by bacteria of the Vibrio genus, represents a significant threat to the global

shrimp aquaculture industry, leading to substantial economic losses. Vibrio alginolyticus is a

common pathogen implicated in these outbreaks. With the rise of antibiotic resistance, phage

therapy is emerging as a promising and sustainable alternative for controlling bacterial

infections in aquaculture. Bacteriophages are viruses that specifically infect and lyse bacteria,

offering a targeted approach without harming the host organism or disrupting the beneficial

microbiota. This document provides detailed application notes and protocols for the use of

bacteriophage VA5 in controlling V. alginolyticus infections in shrimp farming. Bacteriophage

VA5 is a lytic phage that has demonstrated significant efficacy in reducing shrimp mortality

caused by V. alginolyticus.[1][2]

Quantitative Data Summary
The following tables summarize the key characteristics and efficacy of bacteriophage VA5.

Table 1: Biological Characteristics of Bacteriophage VA5
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Parameter Value Reference

Host Bacteria Vibrio alginolyticus [3][4]

Genome Circular dsDNA [1][3][4]

Genome Size 35,866 bp [1][2][3][4]

G+C Content 46% [1][2][3][4]

Optimal Multiplicity of Infection

(MOI)
1 [1][3][4]

Incubation Period 20 min [1][2][3][4]

Outbreak Period 30 min [1][2][3][4]

Cleavage Amount (Burst Size) 92.26 PFU/cell [1][2][3][4]

Table 2: Stability of Bacteriophage VA5

Condition Optimal Range Reference

Temperature -20°C to 70°C [1][3][4]

pH 2 - 10 [1][3][4]

Table 3: In Vivo Efficacy of Bacteriophage VA5 Against V. alginolyticus Infection in Shrimp

| Treatment Group | Description | Cumulative Mortality at 24h (%) | Reference | | :--- | :--- | :--- | |

VA Group | Infected with V. alginolyticus | Significantly higher than BP group |[2] | | BP Group (2

mL phage) | Infected with V. alginolyticus and treated with 2 mL of phage VA5 solution | Lowest

mortality rate observed |[2] | | P Group | Treated with phage VA5 only | Lower than CK group |

[2] | | CK Group | Control (no infection, no treatment) | Higher than P group |[2] |

Note: The original study mentions significant differences but does not provide specific mortality

percentages in the abstract. The table reflects the reported relative outcomes.

Mechanism of Action: The Lytic Cycle
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Bacteriophage VA5 utilizes a lytic cycle to replicate and destroy its host, Vibrio alginolyticus.

This process is a rapid and efficient mechanism for reducing bacterial load.
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Lytic Cycle of Bacteriophage VA5

Host Bacterium (Vibrio alginolyticus)

1. Attachment

2. Penetration

Phage injects DNA

V. alginolyticus cell

Phage attaches to cell surface

3. Biosynthesis

Host machinery hijacked

4. Maturation

New phage components synthesized

5. Lysis

Assembly of new phages

Release of progeny phages, host cell destroyed
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Double-Layer Agar Plating
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Purify Single Plaque

Repeat Purification (3-5x)

Pure Phage VA5 Stock

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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